Cas no 1388054-66-7 (3-(5-fluoro-2-methylphenyl)azetidin-3-ol)
3-(5-fluoro-2-methylphenyl)azetidin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-(5-fluoro-2-methylphenyl)azetidin-3-ol
- EN300-1835029
- AKOS015261118
- 1388054-66-7
-
- Inchi: 1S/C10H12FNO/c1-7-2-3-8(11)4-9(7)10(13)5-12-6-10/h2-4,12-13H,5-6H2,1H3
- InChI Key: HIVREYCTUTVFPO-UHFFFAOYSA-N
- SMILES: FC1C=CC(C)=C(C=1)C1(CNC1)O
Computed Properties
- Exact Mass: 181.090292168g/mol
- Monoisotopic Mass: 181.090292168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 32.3Ų
3-(5-fluoro-2-methylphenyl)azetidin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1835029-0.05g |
3-(5-fluoro-2-methylphenyl)azetidin-3-ol |
1388054-66-7 | 0.05g |
$587.0 | 2023-09-19 | ||
| Enamine | EN300-1835029-0.1g |
3-(5-fluoro-2-methylphenyl)azetidin-3-ol |
1388054-66-7 | 0.1g |
$615.0 | 2023-09-19 | ||
| Enamine | EN300-1835029-0.25g |
3-(5-fluoro-2-methylphenyl)azetidin-3-ol |
1388054-66-7 | 0.25g |
$642.0 | 2023-09-19 | ||
| Enamine | EN300-1835029-0.5g |
3-(5-fluoro-2-methylphenyl)azetidin-3-ol |
1388054-66-7 | 0.5g |
$671.0 | 2023-09-19 | ||
| Enamine | EN300-1835029-1.0g |
3-(5-fluoro-2-methylphenyl)azetidin-3-ol |
1388054-66-7 | 1g |
$1172.0 | 2023-06-01 | ||
| Enamine | EN300-1835029-2.5g |
3-(5-fluoro-2-methylphenyl)azetidin-3-ol |
1388054-66-7 | 2.5g |
$1370.0 | 2023-09-19 | ||
| Enamine | EN300-1835029-5.0g |
3-(5-fluoro-2-methylphenyl)azetidin-3-ol |
1388054-66-7 | 5g |
$3396.0 | 2023-06-01 | ||
| Enamine | EN300-1835029-10.0g |
3-(5-fluoro-2-methylphenyl)azetidin-3-ol |
1388054-66-7 | 10g |
$5037.0 | 2023-06-01 | ||
| Enamine | EN300-1835029-1g |
3-(5-fluoro-2-methylphenyl)azetidin-3-ol |
1388054-66-7 | 1g |
$699.0 | 2023-09-19 | ||
| Enamine | EN300-1835029-5g |
3-(5-fluoro-2-methylphenyl)azetidin-3-ol |
1388054-66-7 | 5g |
$2028.0 | 2023-09-19 |
3-(5-fluoro-2-methylphenyl)azetidin-3-ol Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on 3-(5-fluoro-2-methylphenyl)azetidin-3-ol
Comprehensive Overview of 3-(5-fluoro-2-methylphenyl)azetidin-3-ol (CAS No. 1388054-66-7)
3-(5-fluoro-2-methylphenyl)azetidin-3-ol is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring an azetidine ring substituted with a 5-fluoro-2-methylphenyl group, makes it a valuable intermediate for drug discovery. The compound's CAS No. 1388054-66-7 ensures precise identification in regulatory and scientific databases, addressing the growing demand for traceability in chemical research.
In recent years, the interest in fluorinated compounds like 3-(5-fluoro-2-methylphenyl)azetidin-3-ol has surged due to their enhanced bioavailability and metabolic stability. Researchers are actively exploring its applications in central nervous system (CNS) drug development, leveraging the fluoro substituent's ability to modulate lipophilicity and binding affinity. This aligns with the broader trend of precision medicine, where tailored molecular designs are critical for targeting specific biological pathways.
The synthesis of 3-(5-fluoro-2-methylphenyl)azetidin-3-ol often involves multi-step organic reactions, including aza-Michael additions and ring-closing strategies. These methods are frequently optimized for scalability, reflecting the industry's focus on green chemistry and sustainable manufacturing. Analytical techniques such as NMR spectroscopy and HPLC are employed to confirm purity, a key consideration for regulatory compliance in pharmaceutical intermediates.
From a commercial perspective, CAS No. 1388054-66-7 is increasingly listed in catalogs of fine chemical suppliers, catering to the needs of contract research organizations (CROs) and academic labs. Its inclusion in high-throughput screening libraries underscores its relevance in drug repurposing studies, a hot topic in AI-driven drug discovery. Users searching for "azetidine derivatives for medicinal chemistry" or "fluoroaryl azetidines" will find this compound particularly noteworthy.
Safety data for 3-(5-fluoro-2-methylphenyl)azetidin-3-ol emphasizes standard laboratory precautions, with no significant environmental hazards reported. This positions it favorably compared to traditional heterocyclic compounds with higher toxicity profiles. As the pharmaceutical industry shifts toward fragment-based drug design, the compact yet versatile structure of this molecule offers distinct advantages for lead optimization.
Emerging applications include its potential role in allosteric modulator development for G-protein-coupled receptors (GPCRs), a frontier in neurotherapeutics. The 2-methylphenyl moiety may contribute to selective receptor interactions, a subject of ongoing molecular docking simulations. Such studies are frequently queried in computational chemistry forums, highlighting the compound's interdisciplinary appeal.
In summary, 3-(5-fluoro-2-methylphenyl)azetidin-3-ol represents a convergence of structural novelty and practical utility in modern chemistry. Its CAS No. 1388054-66-7 serves as a gateway for researchers investigating small-molecule therapeutics, while its synthetic accessibility aligns with industrial priorities for cost-effective intermediates. As personalized medicine advances, compounds like this will likely play pivotal roles in next-generation biopharmaceutical innovations.
1388054-66-7 (3-(5-fluoro-2-methylphenyl)azetidin-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)